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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

A Comparative Guide to Apiezon L Grease for
Sensitive Analytical Instruments

For researchers, scientists, and professionals in drug development, maintaining the integrity of
sensitive analytical instruments is paramount. The choice of something as seemingly minor as
a vacuum grease can have significant implications for instrument performance and data quality.
This guide provides an in-depth comparison of Apiezon L grease with viable alternatives,
supported by experimental data and detailed methodologies, to aid in the selection of the most
appropriate product for your high-vacuum applications.

Performance Comparison of High-Vacuum Greases

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure,
making it a common choice for high-vacuum systems. However, its performance
characteristics, particularly concerning temperature limitations, necessitate a careful
comparison with other available options. The following table summarizes the key quantitative
data for Apiezon L and a selection of alternative high-vacuum greases.
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Apiezon Apiezon Apiezon Apiezon Krytox Santovac
Property .
L H M N LVP 5 (fluid)
Perfluorop
Hydrocarb Hydrocarb Hydrocarb Hydrocarb Polyphenyl
Base Type olyether
on on on on Ether
(PFPE)
Vapor
Pressure
7x10™1 1.7 x107° 1.7 x107° 6 x 1010 1x10713 4 x10-10
@ 20-25°C
(Torr)
Working
Temperatur Up to 250
10to 30 -10 to 240 10to 30 -269 to 30 -15 to 300 )
e Range (as a fluid)
4
) <1.0%
Outgassing Low
TML, Data Not Data Not Data Not Low
(ASTM ) ] ) ) backstrea
<0.1% Available Available Available outgassing ]
E595) ming
CVCM
Chemical
Good Good Good Good Excellent Excellent
Inertness
Silicone-
Yes Yes Yes Yes Yes Yes
Free
Radiation
] Yes Yes Yes No Yes Yes
Resistance

Key Experimental Protocols

The data presented above is derived from standardized testing methodologies. Understanding

these protocols is crucial for interpreting the performance of each grease.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from

Outgassing in a Vacuum Environment
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This is a critical test for materials used in high-vacuum environments, particularly in sensitive
applications where outgassing can lead to contamination of optical components, detectors, or
samples.

Methodology:

o Sample Conditioning: The material is first conditioned at 23°C and 50% relative humidity for
24 hours.

e Initial Mass Measurement: The sample is weighed precisely.

e Vacuum Exposure: The material is placed in a vacuum chamber at a pressure below 5 x
10> torr and heated to 125°C for 24 hours.

» Condensable Collection: Any volatile materials that outgas from the sample are collected on
a collector plate maintained at 25°C.

o Final Mass Measurements: After the 24-hour period, the sample and the collector plate are
re-weighed.

e Calculations:

o Total Mass Loss (TML): The percentage of the initial sample mass that was lost during the
test.

o Collected Volatile Condensable Material (CVCM): The percentage of the initial sample
mass that condensed on the collector plate.

Alower TML and CVCM indicate better performance and a lower risk of contamination. For
spacecraft materials, NASA has historically used screening levels of 1.00% TML and 0.10%
CVCM for rejection.

Visualizing Key Processes

To further aid in the decision-making process, the following diagrams illustrate important
workflows and concepts related to the use of vacuum grease in sensitive analytical
instruments.
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Vacuum Grease Selection Workflow
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Caption: Workflow for selecting a compatible vacuum grease.
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Impact of Grease Outgassing on Analytical Instruments
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Caption: Potential impact of grease outgassing on analytical instruments.

 To cite this document: BenchChem. [validation of Apiezon L grease's compatibility with
sensitive analytical instruments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171838#validation-of-apiezon-I-grease-s-
compatibility-with-sensitive-analytical-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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